Cas no 1805537-11-4 (Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate
• CAS No: 1805537-11-4
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4885700
• Update Time: 2025-05-23

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-10(17)4-6-7(11(14)15)3-9(13)16-8(6)5-12/h3,11H,2,4-5H2,1H3
• InChI Key： BETRPRXRHYYFOO-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(N=1)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1805537-11-4): A Comprehensive Overview

Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate, identified by its CAS number CAS No. 1805537-11-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and has been the subject of extensive studies in recent years.

The molecular structure of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate consists of a pyridine core substituted with several functional groups, including a chloromethyl group at the 2-position, a difluoromethyl group at the 4-position, and a fluoropyridine moiety at the 6-position. The presence of these substituents imparts distinct chemical properties to the compound, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate has emerged as a key intermediate in the synthesis of various bioactive molecules. Its structural framework allows for modifications that can fine-tune biological activity, making it an attractive scaffold for medicinal chemists.

The compound's unique electronic and steric properties are attributed to the presence of multiple fluorine atoms and other electronegative substituents. These features not only influence its reactivity but also contribute to its potential as a pharmacophore in drug design. The chloromethyl group, for instance, is known to be a versatile handle for further functionalization, enabling the construction of more complex molecules.

One of the most compelling aspects of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The pyridine core and its substituents can be engineered to interact with specific kinase domains, leading to the development of potent inhibitors.

Recent studies have demonstrated that derivatives of this compound exhibit promising antitumor activity. By modifying the substituents on the pyridine ring, researchers have been able to develop molecules that selectively inhibit certain kinases while minimizing off-target effects. This selective inhibition is critical for improving therapeutic outcomes and reducing adverse reactions.

The use of computational methods has also played a significant role in understanding the pharmacological properties of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles.

In addition to its applications in oncology, Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate has shown potential in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of compounds with antimicrobial properties. The structural features of this compound make it well-suited for targeting bacterial enzymes and disrupting essential metabolic pathways.

The synthesis of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups onto the pyridine core. These synthetic strategies highlight the compound's importance as a building block in pharmaceutical chemistry.

The safety profile of Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate is another critical consideration in its application. While preliminary studies suggest that it exhibits low toxicity, further research is needed to fully understand its safety profile under various conditions. Comprehensive toxicological studies are essential to ensure that this compound can be used safely in both laboratory and clinical settings.

In conclusion, Ethyl 2-(chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetate (CAS No. 1805537-11-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.